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Compound of Interest

Compound Name: Lamotrigine-d3

Cat. No.: B1632566 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lamotrigine-d3 is the deuterated form of Lamotrigine, an anticonvulsant drug used in the

treatment of epilepsy and bipolar disorder.[1][2] In research settings, Lamotrigine-d3 is

primarily utilized as an internal standard for the quantification of Lamotrigine in biological

samples by mass spectrometry.[3][4] Accurate preparation of a Lamotrigine-d3 stock solution

is critical for achieving precise and reproducible experimental results. This document provides

a detailed protocol for the preparation, storage, and handling of Lamotrigine-d3 stock

solutions.

Data Presentation
The following table summarizes the key quantitative data for Lamotrigine-d3.
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Parameter Value Solvents Reference

Molecular Formula C₉H₄Cl₂D₃N₅ [5]

Formula Weight 259.1 g/mol [5]

Purity ≥98% (Lamotrigine) [3]

Deuterium

Incorporation

≥99% deuterated

forms (d1-d3)
[3]

Solubility ~10 mg/mL DMSO, DMF [3][5]

~2 mg/mL Ethanol [3][5]

~0.5 mg/mL
DMSO:PBS (pH 7.2)

(1:1)
[4][5]

Storage of Solid Form -20°C [3]

Stability of Solid Form ≥ 4 years at -20°C [3][4]

Storage of Stock

Solution

-20°C for up to 1

month
[6][7]

-80°C for up to 6

months
[6][7]

Experimental Protocol: Lamotrigine-d3 Stock
Solution Preparation
This protocol outlines the steps for preparing a 10 mg/mL stock solution of Lamotrigine-d3 in

Dimethyl Sulfoxide (DMSO).

Materials:

Lamotrigine-d3 (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Inert gas (e.g., Argon or Nitrogen)
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Calibrated analytical balance

Appropriate glassware (e.g., volumetric flask)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Cryogenic vials for aliquoting and storage

Procedure:

Equilibration: Before opening, allow the vial of solid Lamotrigine-d3 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Tare a clean, dry weighing vessel on a calibrated analytical balance. Carefully

weigh the desired amount of Lamotrigine-d3. For a 10 mg/mL solution, weighing out 10 mg

is a common starting point.

Dissolution:

Transfer the weighed Lamotrigine-d3 to a volumetric flask.

Add a small amount of DMSO to the weighing vessel to rinse any remaining solid and

transfer it to the volumetric flask.

Add DMSO to the volumetric flask to approximately 80% of the final desired volume.

Purge the headspace of the flask with an inert gas.[3]

Cap the flask and vortex thoroughly until the solid is completely dissolved. Gentle warming

in a water bath may be used to aid dissolution if necessary.

Final Volume Adjustment: Once the solid is fully dissolved, add DMSO to the final desired

volume and mix thoroughly by inverting the flask several times.

Aliquoting and Storage:
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Dispense the stock solution into smaller, single-use aliquots in cryogenic vials. This

minimizes freeze-thaw cycles which can degrade the compound.[6]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[6][7]

Safety Precautions:

Handle Lamotrigine-d3 in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for Lamotrigine-d3 before use for complete safety and

handling information.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for the preparation of the Lamotrigine-d3 stock

solution.
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Caption: Workflow for Lamotrigine-d3 Stock Solution Preparation.

Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1632566?utm_src=pdf-body-img
https://www.benchchem.com/product/b1632566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary mechanism of action of Lamotrigine involves the inhibition of voltage-gated sodium

channels, which in turn stabilizes neuronal membranes and reduces the release of excitatory

neurotransmitters like glutamate.[1][8][9]
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Caption: Simplified Mechanism of Action of Lamotrigine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1632566?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB00555
https://my.clevelandclinic.org/health/drugs/20217-lamotrigine-tablets
https://cdn.caymanchem.com/cdn/insert/37196.pdf
https://www.caymanchem.com/product/37196/lamotrigine-d3
https://www.biomol.com/products/chemicals/biochemicals/lamotrigine-d3-cay37196-1
https://www.medchemexpress.com/lamotrigine-d3.html
https://www.medchemexpress.com/lamotrigine-d3.html?locale=es-ES
https://www.bocsci.com/resources/lamotrigine-definition-mechanism-of-action-and-application.html
https://synapse.patsnap.com/article/what-is-the-mechanism-of-lamotrigine
https://www.benchchem.com/product/b1632566#protocol-for-lamotrigine-d3-stock-solution-preparation
https://www.benchchem.com/product/b1632566#protocol-for-lamotrigine-d3-stock-solution-preparation
https://www.benchchem.com/product/b1632566#protocol-for-lamotrigine-d3-stock-solution-preparation
https://www.benchchem.com/product/b1632566#protocol-for-lamotrigine-d3-stock-solution-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1632566?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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